N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-3-yl)-2-hydroxyethyl)oxalamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-(furan-3-yl)-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C16H16N2O6/c19-12(10-3-4-22-9-10)8-17-15(20)16(21)18-11-1-2-13-14(7-11)24-6-5-23-13/h1-4,7,9,12,19H,5-6,8H2,(H,17,20)(H,18,21)
• InChI Key: JSWYXODGNPLOFU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C(=O)NCC(C3=COC=C3)O
• Molecular Formula: C16H16N2O6
• Molecular Weight: 332.31 g/mol
• CAS No.: 1396815-38-5

Description

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-3-yl)-2-hydroxyethyl)oxalamide is a useful research compound. Its molecular formula is C16H16N2O6 and its molecular weight is 332.312. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

One study discusses the synthesis of hydroxy-substituted tetrachlorodibenzo[b,e][1,4]dioxin and tetrachlorodibenzo[b,d]furans, which are used as starting materials for creating amino-substituted dioxins. These compounds are then coupled to carboxy-substituted magnetic beads, producing materials that could be used in the development of selective single-strand DNA aptamers. These aptamers are essential for creating photonic biosensors that can monitor environmental pollutants like dioxins, which have significant health implications (Kalantzi et al., 2021).

Polymer Science

Another research area involves the synthesis of fully bio-based benzoxazine monomers from guaiacol, furfurylamine, and stearylamine. These monomers undergo copolymerization, leading to polybenzoxazines with improved thermal properties and cross-linking density. The furan moiety of one of the monomers (Bzf) was found to accelerate the curing process. This study illustrates the role of furan derivatives in designing new fully bio-based materials with desirable properties (Wang et al., 2012).

Environmental Science

The review on persistent organic pollutants highlights the significance of dioxins, furans, and their nitrogenated analogues as major environmental toxicants. The study covers their sources, mechanistic formation, toxicity manifestation via the aryl hydrocarbon receptor, and the analytical methods used for their detection and quantification. This comprehensive overview underscores the critical aspects of these compounds, including their bioaccumulation and adverse health effects, emphasizing the need for detoxification and rigorous monitoring (Kirkok et al., 2020).